Cas no 1807048-50-5 (2-Cyano-3,5-difluoromandelic acid)

• Product Name: 2-Cyano-3,5-difluoromandelic acid
• CAS No: 1807048-50-5
• MF: C₉H₅F₂NO₃
• MW: 213.137709379196
• CID: 4942482
• Update Time: 2025-06-20

2-Cyano-3,5-difluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3,5-difluoromandelic acid

• Inchi： 1S/C9H5F2NO3/c10-4-1-5(8(13)9(14)15)6(3-12)7(11)2-4/h1-2,8,13H,(H,14,15)
• InChI Key： YJVMMOHMLJZQJU-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C#N)C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 0.8
• Topological Polar Surface Area: 81.3

Additional information on 2-Cyano-3,5-difluoromandelic acid

Professional Introduction to 2-Cyano-3,5-difluoromandelic Acid (CAS No. 1807048-50-5)

2-Cyano-3,5-difluoromandelic acid, with the chemical identifier CAS No. 1807048-50-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated aromatic carboxylic acids, a subset of molecules known for their diverse biological activities and synthetic utility. The presence of both cyano and fluoro substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The structure of 2-Cyano-3,5-difluoromandelic acid consists of a benzene ring substituted with a cyano group at the 2-position and two fluorine atoms at the 3- and 5-positions. This arrangement creates a molecule with enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The cyano group not only contributes to the overall functionality but also serves as a versatile handle for further chemical modifications, such as nucleophilic additions or condensation reactions.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate enzyme binding affinities and improve pharmacokinetic profiles. Fluorine atoms, being highly electronegative, can influence the electronic properties of adjacent atoms, thereby altering the reactivity and selectivity of biochemical targets. This characteristic has made fluorinated mandelic acid derivatives, including 2-Cyano-3,5-difluoromandelic acid, promising candidates for drug development.

One of the most compelling applications of 2-Cyano-3,5-difluoromandelic acid is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By incorporating fluorine atoms into kinase inhibitors, researchers can enhance their binding affinity to target proteins while minimizing off-target effects. The cyano group in 2-Cyano-3,5-difluoromandelic acid provides a scaffold for constructing such inhibitors, allowing for precise tuning of their pharmacological properties.

Recent studies have demonstrated the utility of 2-Cyano-3,5-difluoromandelic acid in the development of antiviral agents. The unique structural features of this compound enable it to interact with viral proteases and polymerases, thereby inhibiting viral replication. For instance, modifications based on 2-Cyano-3,5-difluoromandelic acid have shown promise in targeting RNA-dependent RNA polymerases found in viruses such as influenza and hepatitis C. These findings highlight the compound's potential as a lead structure for novel antiviral therapies.

The synthetic pathways for 2-Cyano-3,5-difluoromandelic acid are also worth exploring. Traditional methods often involve multi-step sequences that require careful control of reaction conditions to ensure high yield and purity. Advances in catalytic techniques have enabled more efficient syntheses, reducing the need for harsh reagents and minimizing waste generation. Such improvements align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

In addition to its pharmaceutical applications, 2-Cyano-3,5-difluoromandelic acid has found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for developing coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and separation technologies. The incorporation of fluorine into these systems can further enhance their performance by improving thermal stability and chemical resistance.

The impact of fluorinated compounds on modern drug discovery cannot be overstated. Their structural versatility allows for the creation of molecules with tailored properties that can address specific therapeutic needs. As research continues to uncover new biological targets and mechanisms, compounds like 2-Cyano-3,5-difluoromandelic acid will remain at the forefront of innovation in medicinal chemistry.

In conclusion,2-Cyano-3,5-difluoromandelic acid (CAS No. 1807048-50-5) represents a fascinating example of how structural modifications can lead to novel applications in health sciences. Its unique combination of functional groups makes it a valuable building block for developing next-generation therapeutics across multiple disease areas. As our understanding of its properties grows， so too will its role in advancing both academic research and industrial applications.